Cas no 100643-25-2 (2-Aminopyrimidin-4-ol)

• Product Name: 2-Aminopyrimidin-4-ol
• CAS No: 100643-25-2
• MF: C₄H₅N₃O
• MW: 111.101999998093
• MDL: MFCD00023256
• CID: 892955
• Update Time: 2025-05-27

2-Aminopyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Aminopyrimidin-4-ol
• 2-AMINO-4-HYDROXYPYRIMIDINE
• 4-Pyrimidinol, 2-amino- (9CI)

• MDL： MFCD00023256
• Inchi： 1S/C4H5N3O/c5-4-6-2-1-3(8)7-4/h1-2H,(H3,5,6,7,8)
• InChI Key： XQCZBXHVTFVIFE-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(N)N1

Computed Properties

• Exact Mass: 111.04300

Experimental Properties

• PSA: 72.03000
• LogP: 0.34560

2-Aminopyrimidin-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines

Additional information on 2-Aminopyrimidin-4-ol

Comprehensive Overview of 2-Aminopyrimidin-4-ol (CAS No. 100643-25-2): Properties, Applications, and Research Insights

2-Aminopyrimidin-4-ol (CAS No. 100643-25-2) is a heterocyclic organic compound with significant relevance in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its amino and hydroxyl functional groups, which contribute to its versatile chemical reactivity. Researchers and industries value this compound for its role as a building block in synthesizing more complex molecules, particularly in drug discovery and material science.

The growing interest in 2-Aminopyrimidin-4-ol is evident from its frequent mentions in scientific literature and patent filings. Its molecular structure (C₄H₅N₃O) enables diverse applications, ranging from medicinal chemistry to catalysis. Recent studies highlight its potential in designing kinase inhibitors, a hot topic in oncology research. Users searching for "CAS 100643-25-2 suppliers" or "2-Aminopyrimidin-4-ol synthesis" often seek high-purity samples or scalable production methods, reflecting its commercial demand.

From an SEO perspective, queries like "2-Aminopyrimidin-4-ol solubility" or "100643-25-2 NMR data" indicate user interest in physicochemical properties. The compound’s water solubility and stability under various pH conditions are critical for formulation scientists. Additionally, its hydrogen-bonding capacity makes it a candidate for cocrystal engineering, a trending area in improving drug bioavailability.

Environmental and green chemistry applications are also emerging for 2-Aminopyrimidin-4-ol. Researchers explore its use in metal-organic frameworks (MOFs) for gas storage or as a ligand in sustainable catalysis. These align with the global push toward eco-friendly chemical processes, a frequently searched topic in academic and industrial circles.

In summary, 2-Aminopyrimidin-4-ol (CAS No. 100643-25-2) bridges fundamental research and practical applications. Its adaptability to structure-activity relationship (SAR) studies and compatibility with high-throughput screening platforms underscore its enduring value. For those investigating "pyrimidine-based scaffolds" or "heterocyclic compound libraries," this molecule offers a compelling case study in innovation.